Cas no 127566-61-4 (2,4(1H,3H)-Pyrimidinedione, 1-octyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 1-octyl-
• CAS No: 127566-61-4
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 1222094
• PubChem ID: 10922163
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 1-octyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1-octyl-
• 1-octylpyrimidine-2,4-dione
• 127566-61-4
• DTXSID40448462
• AKOS006259234

• Inchi： 1S/C12H20N2O2/c1-2-3-4-5-6-7-9-14-10-8-11(15)13-12(14)16/h8,10H,2-7,9H2,1H3,(H,13,15,16)
• InChI Key： ZWGBYCOQQBIPLB-UHFFFAOYSA-N
• SMILES： O=C1NC(C=CN1CCCCCCCC)=O

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.4Ų